Cas no 100636-23-5 ((R)-2-Methyl-3-oxo-perhydro-1,4-oxazin)

• Product Name: (R)-2-Methyl-3-oxo-perhydro-1,4-oxazin
• CAS No: 100636-23-5
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 6252122
• PubChem ID: 13440629
• Update Time: 2025-10-16

(R)-2-Methyl-3-oxo-perhydro-1,4-oxazin Chemical and Physical Properties

Names and Identifiers

• AKOS006354386
• 100636-23-5
• (2R)-2-methylmorpholin-3-one
• SCHEMBL1274349
• EN300-7588208
• (R)-2-Methyl-3-oxo-perhydro-1,4-oxazin

• Inchi： 1S/C5H9NO2/c1-4-5(7)6-2-3-8-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m1/s1
• InChI Key： LEGKNUIZNFTVBI-SCSAIBSYSA-N
• SMILES： O1CCNC([C@H]1C)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (R)-2-Methyl-3-oxo-perhydro-1,4-oxazin

Comprehensive Overview of (R)-2-Methyl-3-oxo-perhydro-1,4-oxazin (CAS No. 100636-23-5): Properties, Applications, and Industry Insights

The compound (R)-2-Methyl-3-oxo-perhydro-1,4-oxazin (CAS No. 100636-23-5) is a chiral heterocyclic molecule with significant relevance in pharmaceutical and chemical research. Its unique structural features, including the oxazin ring and methyl substitution, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthetic routes, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, (R)-2-Methyl-3-oxo-perhydro-1,4-oxazin belongs to the class of saturated oxygen-nitrogen heterocycles, which are increasingly studied for their stereoselective reactivity. The CAS No. 100636-23-5 identifier ensures precise tracking in regulatory and commercial databases. Researchers highlight its role in asymmetric synthesis, particularly in constructing chiral auxiliaries and pharmacophores for CNS-targeting drugs. Recent publications correlate its framework with fragment-based drug design (FBDD), a hot topic in precision medicine.

From an industrial perspective, demand for (R)-enantiomers like this compound has surged due to stricter FDA chirality guidelines. Analytical techniques such as HPLC chiral separation and X-ray crystallography are critical for quality control. Notably, its stability under microwave-assisted synthesis conditions aligns with sustainable manufacturing trends—a frequent search query among chemists optimizing atom economy.

Emerging applications include its use in catalysis and bioconjugation. A 2023 study demonstrated its utility in metal-organic frameworks (MOFs) for enantioselective catalysis, tapping into the nanomaterials buzz. Meanwhile, computational chemists leverage molecular docking tools to predict its interactions with biological targets, addressing popular searches like "AI in small molecule optimization".

Regulatory-wise, CAS No. 100636-23-5 is compliant with major chemical inventories (e.g., TSCA, REACH). However, users frequently inquire about scalability challenges and patent landscapes—key considerations for commercial adoption. Future directions may explore its derivatives in biodegradable polymers, linking to the circular economy discourse.

In summary, (R)-2-Methyl-3-oxo-perhydro-1,4-oxazin exemplifies the intersection of chiral chemistry and modern technological advances. Its versatility continues to inspire innovations across drug development, material science, and catalytic systems, making it a compound of enduring scientific and industrial interest.